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Compound of Interest

Compound Name: Ciadox

Cat. No.: B606679 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: These guidelines are for informational purposes only and are based on general

principles of laboratory safety and information available for quinoxaline-di-N-oxide compounds.

A formal Safety Data Sheet (SDS) for Ciadox was not located; therefore, a comprehensive,

substance-specific risk assessment should be conducted by qualified personnel before

handling this compound. All laboratory activities should be performed in accordance with

institutional and regulatory standards.

Introduction
Ciadox is an antibiotic drug with potential applications as a feed additive to promote animal

growth.[1][2] It belongs to the quinoxaline 1,4-di-N-oxides (QdNOs) class of compounds, which

are known for a range of biological activities, including antimicrobial and antitumoral effects.[3]

[4] Due to the biological activity and potential hazards associated with this class of compounds,

stringent safety protocols are necessary for its handling and disposal to protect laboratory

personnel and the environment.

Chemical and Physical Properties
A summary of the known quantitative data for Ciadox is presented in the table below. This

information is critical for understanding its behavior and for developing safe handling

procedures.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b606679?utm_src=pdf-interest
https://www.benchchem.com/product/b606679?utm_src=pdf-body
https://www.benchchem.com/product/b606679?utm_src=pdf-body
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB8902041.htm
https://cymitquimica.com/products/TR-C951400/cyadox/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4800186/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10459860/
https://www.benchchem.com/product/b606679?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 65884-46-0 [1][2]

Molecular Formula C₁₂H₉N₅O₃ [1][5]

Molecular Weight 271.23 g/mol [2][5][6]

Appearance Yellow to Dark Orange Solid [1][2][7]

Melting Point 255-260 °C [1][7]

Solubility
Slightly soluble in DMSO (with

heating) and Methanol
[1][7]

Storage Temperature
-20°C in an amber vial under

an inert atmosphere
[1][7]

Health and Safety Information
While a specific toxicity profile for Ciadox is not readily available, the general hazards

associated with cytotoxic and antibacterial compounds should be assumed. Quinoxaline 1,4-di-

N-oxides have been noted for potential genotoxicity.[3] Therefore, Ciadox should be handled

as a hazardous substance.

Potential Routes of Exposure:

Inhalation: Dust or aerosols may be harmful if inhaled.

Ingestion: May be harmful if swallowed.

Skin Contact: May cause irritation or be absorbed through the skin.

Eye Contact: May cause serious eye irritation.

Experimental Protocols: Handling and Personal
Protective Equipment (PPE)
Adherence to the following protocols is mandatory to minimize exposure during the handling of

Ciadox.
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Engineering Controls
Ventilation: All handling of solid Ciadox and preparation of its solutions should be conducted

in a certified chemical fume hood or a Class II Biological Safety Cabinet to prevent inhalation

of dust or aerosols.[8]

Designated Area: Establish a designated area for working with Ciadox. This area should be

clearly marked with warning signs.

Personal Protective Equipment (PPE)
The following PPE must be worn at all times when handling Ciadox:

Gloves: Two pairs of nitrile gloves should be worn ("double gloving").[8] Change gloves

immediately if they become contaminated.

Eye Protection: Chemical safety goggles or a face shield are required.[8]

Lab Coat: A disposable, closed-front gown with tight-fitting cuffs is mandatory.[8]

Respiratory Protection: If there is a risk of aerosol generation and engineering controls are

insufficient, a properly fitted N95 or higher-rated respirator should be used.[8]

Weighing and Reconstitution Protocol
Preparation: Before starting, ensure all necessary equipment (spatula, weigh paper, vials,

solvent, etc.) is inside the chemical fume hood.

Weighing: Carefully weigh the solid Ciadox on weigh paper. Avoid creating dust. Use a

spatula to gently transfer the solid.

Transfer: Transfer the weighed solid into a suitable container for reconstitution.

Reconstitution: Slowly add the desired solvent (e.g., DMSO, Methanol) to the solid.[1][7] Cap

the container and mix gently until the solid is dissolved. Heating may be required for

dissolution in DMSO.[1][7]
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Labeling: Clearly label the container with the compound name, concentration, solvent, date,

and appropriate hazard symbols.

Decontamination: Decontaminate all surfaces and equipment used in the process with a

suitable deactivating agent (e.g., 10% bleach solution followed by a rinse with 70% ethanol),

or as determined by your institution's safety office. Dispose of all contaminated disposable

materials as hazardous waste.

Spill Management Protocol
In the event of a Ciadox spill, the following protocol should be initiated immediately.

Evacuation and Notification: Alert personnel in the immediate area and evacuate if the spill is

large or if there is a risk of significant aerosolization. Notify the laboratory supervisor and the

institutional Environmental Health and Safety (EHS) office.

Containment: For small spills, prevent the spread of the material by covering it with

absorbent pads. For liquid spills, gently cover with an absorbent material. For solid spills,

gently cover with damp absorbent pads to avoid raising dust.[8]

Cleanup:

Wear appropriate PPE, including double gloves, a disposable gown, and eye protection. A

respirator may be necessary.

Carefully collect the absorbed material or the solid using a scoop or forceps and place it

into a labeled hazardous waste container.

Clean the spill area three times with a detergent solution, followed by a water rinse.[8]

All materials used for cleanup must be disposed of as hazardous waste.

Disposal Protocol
All waste contaminated with Ciadox must be treated as hazardous chemical waste and

disposed of in accordance with institutional, local, and national regulations.[9]

Waste Segregation:
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Solid Waste: Contaminated PPE (gloves, gowns), weigh paper, pipette tips, and other

disposables should be collected in a dedicated, clearly labeled, and sealed hazardous

waste container.[10][11]

Liquid Waste: Unused solutions of Ciadox and contaminated solvents should be collected

in a separate, sealed, and clearly labeled hazardous waste container. Do not mix with

other waste streams unless approved by your institution's EHS office.

Sharps: Contaminated needles and syringes must be disposed of in a designated sharps

container for hazardous waste.

Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste,"

the name "Ciadox," and the primary hazards (e.g., "Cytotoxic," "Chemical Hazard").

Storage: Store waste containers in a designated and secure secondary containment area

until they are collected by trained EHS personnel.

Disposal Method: The primary recommended method for the final disposal of Ciadox waste

is incineration at a licensed hazardous waste facility.[8] Do not dispose of Ciadox down the

drain.
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Figure 1: Ciadox Handling Workflow
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Caption: Figure 1: Ciadox Handling Workflow.
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Ciadox Disposal Pathway

Figure 2: Ciadox Disposal Pathway
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Caption: Figure 2: Ciadox Disposal Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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